![molecular formula C11H14OSe B1202226 Furan, tetrahydro-2-[(phenylseleno)methyl]- CAS No. 65539-72-2](/img/structure/B1202226.png)
Furan, tetrahydro-2-[(phenylseleno)methyl]-
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Furan, tetrahydro-2-[(phenylseleno)methyl]- is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.
Scientific Research Applications
Furan, tetrahydro-2-[(phenylseleno)methyl]- has been found to have potential applications in various fields, including medicinal chemistry, biochemistry, and materials science. In medicinal chemistry, it has been shown to have anti-inflammatory and anti-cancer properties, making it a promising candidate for drug development. In biochemistry, it has been used as a tool for studying protein structure and function. In materials science, it has been used as a building block for the synthesis of novel materials with unique properties.
Mechanism of Action
The mechanism of action of furan, tetrahydro-2-[(phenylseleno)methyl]- is not fully understood. However, it has been proposed that it may act by inhibiting the activity of certain enzymes involved in inflammation and cancer development. It may also interact with proteins in a specific manner, leading to changes in their structure and function.
Biochemical and Physiological Effects:
Furan, tetrahydro-2-[(phenylseleno)methyl]- has been shown to have a range of biochemical and physiological effects. In vitro studies have demonstrated its ability to inhibit the activity of certain enzymes involved in inflammation and cancer development. It has also been shown to induce apoptosis (programmed cell death) in cancer cells. In vivo studies have shown that it can reduce inflammation and tumor growth in animal models.
Advantages and Limitations for Lab Experiments
One of the main advantages of furan, tetrahydro-2-[(phenylseleno)methyl]- is its high purity and yield, making it suitable for use in scientific research. It is also relatively stable and easy to handle. However, its potential toxicity and limited solubility in aqueous solutions may limit its use in certain experiments.
Future Directions
There are several potential future directions for research involving furan, tetrahydro-2-[(phenylseleno)methyl]-. One area of interest is the development of new drugs based on its anti-inflammatory and anti-cancer properties. Another area of interest is the use of furan, tetrahydro-2-[(phenylseleno)methyl]- as a tool for studying protein structure and function. Additionally, further studies are needed to fully understand its mechanism of action and potential toxicity.
Synthesis Methods
Furan, tetrahydro-2-[(phenylseleno)methyl]- can be synthesized through a multi-step process involving the reaction of furan with phenylselenyl chloride, followed by reduction with sodium borohydride. The resulting compound has been shown to have high purity and yield, making it suitable for use in scientific research.
properties
IUPAC Name |
2-(phenylselanylmethyl)oxolane |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14OSe/c1-2-6-11(7-3-1)13-9-10-5-4-8-12-10/h1-3,6-7,10H,4-5,8-9H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
STVRMJDABAVWDF-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(OC1)C[Se]C2=CC=CC=C2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14OSe |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10338821 |
Source
|
Record name | Furan, tetrahydro-2-[(phenylseleno)methyl]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10338821 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
241.20 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
65539-72-2 |
Source
|
Record name | Furan, tetrahydro-2-[(phenylseleno)methyl]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10338821 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.